Cas no 565-88-8 (Androst-2-ene-11,17-dione,(5a)- (9CI))

• Product Name: Androst-2-ene-11,17-dione,(5a)- (9CI)
• CAS No: 565-88-8
• MF: C₁₉H₂₆O₂
• MW: 286.408545970917
• CID: 385640
• PubChem ID: 270532
• Update Time: 2025-04-19

Androst-2-ene-11,17-dione,(5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-2-ene-11,17-dione,(5a)- (9CI)
• (8S,9S,10S,13S,14S)-10,13-dimethyl-4,5,6,7,8,9,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-11,17-dione
• 5alpha-Androst-2-ene-11,17-dione
• 565-88-8
• SMR001573896
• NSC113011
• MLS002706491
• CHEMBL1892055
• DTXSID30971916
• NSC-113011
• androst-2-ene-11,17-dione

• Inchi： 1S/C19H26O2/c1-18-10-4-3-5-12(18)6-7-13-14-8-9-16(21)19(14,2)11-15(20)17(13)18/h3-4,12-14,17H,5-11H2,1-2H3
• InChI Key： ISCDVSARRNIGHW-UHFFFAOYSA-N
• SMILES： O=C1CC2(C)C(CCC2C2CCC3CC=CCC3(C)C21)=O

Computed Properties

• Exact Mass: 286.19338
• Monoisotopic Mass: 286.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.099
• Boiling Point: 410.9°Cat760mmHg
• Flash Point: 153.8°C
• Refractive Index: 1.539
• PSA: 34.14
• LogP: 3.94330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids